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Compound of Interest

Compound Name: Delgocitinib

Cat. No.: B607049 Get Quote

Technical Support Center: Delgocitinib Powder
This technical support guide provides researchers, scientists, and drug development

professionals with essential information for the long-term storage, handling, and use of

delgocitinib powder in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for delgocitinib powder?

For long-term storage, spanning months to years, it is recommended to store delgocitinib
powder at -20°C.[1][2] The powder should be kept in a dry and dark environment.[2]

Q2: Are there any short-term storage options for delgocitinib powder?

For short-term storage, from days to weeks, delgocitinib powder can be stored at a

temperature range of 0 - 4°C.[2] It is important to keep the product in a dry and dark place.[2]

Q3: How should I handle delgocitinib powder safely in the lab?

Delgocitinib should be treated as a hazardous substance.[1] It is crucial to avoid inhalation,

ingestion, and contact with skin and eyes.[3] When handling the powder, always use personal

protective equipment (PPE), including protective gloves, safety goggles with side-shields, and

impervious clothing.[3] All handling should be performed in a well-ventilated area or under an

appropriate exhaust ventilation system.[3]
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Q4: What is the stability and shelf-life of delgocitinib powder?

When stored at the recommended temperature of -20°C, delgocitinib powder is stable for at

least four years.[1]

Q5: In which solvents is delgocitinib powder soluble?

Delgocitinib is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and dimethyl

formamide, with a solubility of approximately 30 mg/mL.[1] It is described as being slightly

soluble in aqueous solutions at a pH of 5.0.[4]

Troubleshooting Guide
Problem: The delgocitinib powder is not dissolving properly.

Solution: Ensure you are using an appropriate solvent, such as DMSO or dimethyl

formamide, where solubility is known to be high.[1] To aid dissolution, you can gently warm

the solution and vortex it. When preparing a stock solution, it is recommended to purge the

solvent with an inert gas.[1]

Problem: I suspect my delgocitinib has degraded.

Solution: Degradation can occur if the compound is not stored correctly. Verify that the

powder has been consistently stored at -20°C and protected from light and moisture.[1][2]

For stock solutions, it's best to aliquot them and store them at -20°C or -80°C to minimize

freeze-thaw cycles.

Problem: My experimental results are showing inconsistency.

Solution: Inconsistent results can stem from the stability of the delgocitinib solution. Ensure

that stock solutions are freshly prepared or have been stored correctly in aliquots to avoid

degradation from multiple freeze-thaw cycles. Also, confirm the final concentration of

delgocitinib in your experiments.

Data Presentation
The following tables summarize key quantitative data for delgocitinib powder.
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Table 1: Recommended Storage Conditions for Delgocitinib Powder

Storage Type Temperature Duration
Additional
Conditions

Long-Term -20°C Months to Years[2] Dry and dark[2]

Short-Term 0 - 4°C Days to Weeks[2] Dry and dark[2]

Table 2: Solubility of Delgocitinib Powder

Solvent Solubility

DMSO ~30 mg/mL[1]

Dimethyl formamide ~30 mg/mL[1]

Aqueous Solution (pH 5.0) Slightly soluble[4]

Table 3: Inhibitory Activity (IC₅₀) of Delgocitinib

Target IC₅₀ (nM)

JAK1 2.8[1]

JAK2 2.6[1]

JAK3 13[1]

TYK2 58[1]

Experimental Protocols
Protocol for Preparation of Delgocitinib Stock Solution

This protocol outlines the steps for preparing a stock solution of delgocitinib.

Acclimatization: Before opening, allow the vial of delgocitinib powder to equilibrate to room

temperature for at least 20 minutes. This prevents condensation from forming inside the vial.
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Personal Protective Equipment: Don appropriate PPE, including a lab coat, safety goggles,

and chemical-resistant gloves.

Weighing: In a chemical fume hood, carefully weigh the desired amount of delgocitinib
powder.

Solvent Addition: Add the appropriate volume of solvent (e.g., DMSO) to the powder to

achieve the desired stock concentration. For example, to make a 10 mM stock solution, add

322.2 µL of DMSO to 1 mg of delgocitinib powder.

Dissolution: Cap the vial tightly and vortex until the powder is completely dissolved. Gentle

warming can be used if necessary.

Storage: For long-term use, it is recommended to create single-use aliquots of the stock

solution and store them at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Mandatory Visualizations
The following diagrams illustrate the mechanism of action of delgocitinib and a typical

experimental workflow.
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Caption: Delgocitinib inhibits the JAK-STAT signaling pathway.
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Caption: Experimental workflow for using delgocitinib powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Delgocitinib | JTE-052 [medchemleader.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. These highlights do not include all the information needed to use ANZUPGO® safely and
effectively. See full prescribing information for ANZUPGO®. ANZUPGO® (delgocitinib)
cream, for topical use Initial U.S. Approval: 2025 [dailymed.nlm.nih.gov]

To cite this document: BenchChem. [recommended long-term storage conditions for
delgocitinib powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607049#recommended-long-term-storage-
conditions-for-delgocitinib-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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